Cas no 841203-42-7 (4-Piperidinecarboxamide, N-hydroxy-)

4-Piperidinecarboxamide, N-hydroxy-, is a chemically significant compound characterized by its piperidine backbone and hydroxamic acid functional group. This structure confers notable reactivity, particularly in chelating metal ions and participating in coordination chemistry, making it valuable in catalytic and synthetic applications. Its hydroxamic acid moiety also suggests potential utility as an enzyme inhibitor, particularly for metalloenzymes, due to its strong affinity for metal centers. The compound's well-defined molecular framework allows for precise modifications, enabling tailored applications in medicinal chemistry and material science. Its stability under standard conditions and compatibility with common solvents further enhance its practicality in laboratory and industrial settings.

4-Piperidinecarboxamide, N-hydroxy- structure

841203-42-7 structure

Product Name:4-Piperidinecarboxamide, N-hydroxy-

CAS No:841203-42-7

MF:C₆H₁₂N₂O₂

MW:144.171681404114

CID:1820769

PubChem ID:470889

Update Time:2025-06-14

4-Piperidinecarboxamide, N-hydroxy- Chemical and Physical Properties

Names and Identifiers

- 4-Piperidinecarboxamide, N-hydroxy-
- A1-28938
- 841203-42-7
- AKOS013309377
- DKGZULAWTBQCOO-UHFFFAOYSA-N
- piperidine-4-carboxylic acid hydroxyamide
- N-hydroxypiperidine-4-carboxamide
- SCHEMBL4693634
- Piperidine-4-carbohydroxamic acid
- Inchi： 1S/C6H12N2O2/c9-6(8-10)5-1-3-7-4-2-5/h5,7,10H,1-4H2,(H,8,9)
- InChI Key： DKGZULAWTBQCOO-UHFFFAOYSA-N
- SMILES： O=C(C1CCNCC1)NO

Computed Properties

Exact Mass: 144.089877630g/mol
Monoisotopic Mass: 144.089877630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 121
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 61.4Å²

4-Piperidinecarboxamide, N-hydroxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1634363-2.5g	N-hydroxypiperidine-4-carboxamide	841203-42-7	98%	2.5g	￥16621.00	2024-07-28

4-Piperidinecarboxamide, N-hydroxy- Related Literature

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4. An intramolecular tryptophan-condensation approach for peptide stapling†

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5. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

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Related Categories

Additional information on 4-Piperidinecarboxamide, N-hydroxy-

Recent Advances in the Study of 4-Piperidinecarboxamide, N-hydroxy- (CAS: 841203-42-7) in Chemical Biology and Pharmaceutical Research

The compound 4-Piperidinecarboxamide, N-hydroxy- (CAS: 841203-42-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its piperidine scaffold and hydroxamic acid functional group, has been investigated for its role as a histone deacetylase (HDAC) inhibitor, which is crucial in epigenetic regulation and cancer therapy. Recent studies have highlighted its efficacy in modulating gene expression and inducing apoptosis in various cancer cell lines, making it a promising candidate for oncology drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the structural-activity relationship (SAR) of 4-Piperidinecarboxamide, N-hydroxy- derivatives. The study demonstrated that modifications to the piperidine ring and the hydroxamic acid moiety significantly influenced the compound's HDAC inhibitory activity. Specifically, the introduction of hydrophobic substituents enhanced binding affinity to HDAC enzymes, while maintaining the hydroxamic acid group was critical for chelating zinc ions in the enzyme's active site. These findings provide valuable insights for the design of more potent and selective HDAC inhibitors.

Another notable advancement comes from a collaborative research effort between academic and industrial laboratories, as reported in Bioorganic & Medicinal Chemistry Letters. The team synthesized a series of 4-Piperidinecarboxamide, N-hydroxy- analogs and evaluated their pharmacokinetic properties. The lead compound exhibited favorable oral bioavailability and metabolic stability in preclinical models, addressing previous challenges associated with hydroxamic acid-based drugs. This research underscores the potential of 4-Piperidinecarboxamide, N-hydroxy- as a viable scaffold for developing orally active HDAC inhibitors.

Beyond oncology, recent investigations have also explored the anti-inflammatory and neuroprotective effects of 4-Piperidinecarboxamide, N-hydroxy-. A 2024 study in ACS Chemical Neuroscience revealed that the compound could attenuate neuroinflammation by inhibiting microglial activation and reducing pro-inflammatory cytokine production. These findings suggest its potential application in neurodegenerative diseases such as Alzheimer's and Parkinson's, expanding its therapeutic scope beyond cancer.

In conclusion, 4-Piperidinecarboxamide, N-hydroxy- (CAS: 841203-42-7) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its dual role as an HDAC inhibitor and anti-inflammatory agent highlights its broad therapeutic potential. Future research should focus on optimizing its pharmacokinetic profile and exploring its efficacy in clinical trials to fully realize its therapeutic benefits.